
Crystal Structure of Cupric Citrate Pentahydrate:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cupric citrate

Cat. No.: B077223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of cupric
citrate, with a focus on its hydrated forms. While the existence of a definitive pentahydrate

crystal structure remains elusive in publicly available crystallographic databases, this document

summarizes the available data on related hydrated species, outlines synthetic protocols, and

presents the structural information critical for research and development in pharmaceuticals

and materials science.

Introduction
Cupric citrate, the salt of copper(II) and citric acid, is a compound of interest due to the

versatile coordination chemistry of the citrate ligand and the biological and chemical properties

of copper. The hydration state of cupric citrate significantly influences its crystal structure and,

consequently, its physical and chemical characteristics. While various hydrated forms have

been reported, including a monohydrate and a dihydrate whose crystal structures have been

determined, detailed crystallographic data for a pentahydrate are not currently available in the

refereed scientific literature. This guide will present the known structural data for the most

closely related, well-characterized hydrated forms and provide a detailed synthesis protocol

that has been reported to yield a pentahydrated form.
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A common method for the synthesis of what has been described as copper(II) citrate-5-water

involves the reaction of a copper(II) salt with a citrate salt in an aqueous solution.[1]

Experimental Protocol: Synthesis from Copper(II)
Sulfate and Trisodium Citrate[1]
Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Deionized water

Procedure:

Solution A Preparation: Dissolve 3.75 g (0.015 mol) of copper(II) sulfate pentahydrate in a

minimal amount of deionized water in a 100 cm³ conical flask. Swirl the flask to ensure

complete dissolution.

Solution B Preparation: In a separate 100 cm³ conical flask, dissolve 2.94 g (0.01 mol) of

trisodium citrate dihydrate in a minimal volume of deionized water. Agitate the solution to

facilitate dissolution.

Precipitation: Slowly add Solution A (copper(II) sulfate solution) to Solution B (trisodium

citrate solution) while stirring. A precipitate should form. If no immediate precipitation occurs,

the mixture can be left to stand.

Isolation and Drying: Collect the precipitate by suction filtration using a Buchner funnel and

filter paper. Wash the precipitate with a small amount of cold deionized water. The resulting

solid is then dried at room temperature.

The stoichiometry of this reaction is given by:

3CuSO₄(aq) + 2Na₃C₆H₅O₇(aq) → Cu₃(C₆H₅O₇)₂(s) + 3Na₂SO₄(aq)

The resulting solid is reported to be the pentahydrate, Cu₃(C₆H₅O₇)₂·5H₂O.[1]
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Crystallographic Data
As of the latest literature review, a complete single-crystal X-ray diffraction study providing

detailed atomic coordinates, bond lengths, and bond angles for cupric citrate pentahydrate

has not been published. However, detailed structural information is available for the dihydrate

form, which provides valuable insight into the coordination environment of the copper ions and

the citrate ligand.

Crystal Structure of Cupric Citrate Dihydrate
(Cu₂C₆H₄O₇·2H₂O)
The crystal structure of cupric citrate dihydrate has been determined by single-crystal X-ray

diffraction. The key crystallographic parameters are summarized in the table below.

Parameter Value

Chemical Formula Cu₂C₆H₄O₇·2H₂O

Crystal System Monoclinic

Space Group P2₁/a

a (Å) 14.477(9)

b (Å) 9.718(6)

c (Å) 6.890(5)

β (°) 91.27(5)

Volume (Å³) 968.9

Z 4

Calculated Density (g/cm³) 2.413

Data obtained from Mastropaolo, D., Powers, D. A., Potenza, J. A., & Schugar, H. J. (1976).

Crystal structure and magnetic properties of copper citrate dihydrate, Cu2C6H4O7.2H2O.

Inorganic Chemistry, 15(6), 1444–1449.
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In the dihydrate structure, the copper(II) ions are in a five-coordinate, distorted square-

pyramidal environment. The citrate anion acts as a bridging ligand, coordinating to multiple

copper centers through its carboxylate and hydroxyl groups.

Experimental Workflow for Crystal Structure
Determination
The determination of a crystal structure, such as that of a hydrated cupric citrate, follows a

well-established experimental workflow. This process is crucial for elucidating the precise three-

dimensional arrangement of atoms within the crystal lattice.
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Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Logical Relationship of Structural Features
The structural characteristics of cupric citrate hydrates are determined by the interplay of the

coordination preferences of the copper(II) ion and the multidentate nature of the citrate ligand.
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Caption: Interplay of components defining the crystal structure.

Conclusion
The precise crystal structure of cupric citrate pentahydrate remains an open area for

investigation. The synthesis protocol provided offers a pathway to obtaining this material, and

its definitive structural characterization through single-crystal X-ray diffraction would be a

valuable contribution to the field. In the interim, the well-documented crystal structure of cupric
citrate dihydrate serves as a crucial reference point for understanding the coordination

chemistry and solid-state arrangement of this important compound. For drug development

professionals, a thorough understanding of the solid-state chemistry of copper-containing

compounds is essential for formulation, stability, and bioavailability studies. Further research to

elucidate the structure of the pentahydrate is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077223#crystal-structure-of-cupric-citrate-
pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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